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For Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison of the non-halogenated flame retardant NOR116 and

traditional halogenated flame retardants, specifically focusing on brominated flame retardants

(BFRs) used with an antimony trioxide (Sb2O3) synergist. The comparison is based on their

performance in polypropylene (PP), a widely used thermoplastic polymer. This document

provides a summary of their mechanisms of action, quantitative performance data from key

flammability tests, and detailed experimental protocols.

Overview and Mechanism of Action
NOR116 is a N-alkoxy hindered amine (NOR-HALS) that functions as a flame retardant

through a radical trapping mechanism in both the gas and condensed phases. Upon heating, it

generates stable nitroxyl radicals which interrupt the free-radical chain reactions of combustion.

This action is effective at low concentrations and has the added benefit of providing UV and

thermal stability to the polymer.

Traditional Halogenated Flame Retardants, such as decabromodiphenyl ethane (DBDPE),

operate primarily in the gas phase. When heated, they release halogen radicals (e.g., bromine

radicals) that scavenge high-energy H• and OH• radicals essential for flame propagation. The

presence of a synergist like antimony trioxide (Sb2O3) enhances this effect by forming

antimony halides, which also act as radical traps.
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Performance Data
The following tables summarize the performance of NOR116 and a traditional brominated

flame retardant system (DBDPE/Sb2O3) in polypropylene based on standard flammability

tests.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Vertical Burn Test Results for Polypropylene

Formulations

Formulation
Loading Level
(wt%)

LOI (%)
UL-94 Rating
(3.2 mm)

Dripping

Pure

Polypropylene
0 ~18 Not Rated Flaming Drips

Polypropylene +

NOR116
1.0 Not specified V-2 Not specified

Polypropylene +

DBDPE/Sb2O3
30 Not specified V-0 Not specified

Polypropylene +

IFR + t-LDH

20 (18% IFR, 2%

t-LDH)
32.5 V-0 Not specified

Note: Direct comparative LOI and UL-94 data for NOR116 and DBDPE/Sb2O3 at the same

loading in the same PP grade was not available in the searched literature. The data presented

is indicative of their performance. IFR (Intumescent Flame Retardant) and t-LDH (ternary

Layered Double Hydroxide) are other types of flame retardants shown for comparison.

Table 2: Thermogravimetric Analysis (TGA) Data for Polypropylene Formulations
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Formulation
Onset of
Decomposition (T-
onset) (°C)

Temperature at
Max Weight Loss
(°C)

Residue at 600°C
(%)

Pure Polypropylene ~400 Not specified <1

Polypropylene + Solid

Acid/NOR116
Not specified Not specified Not specified

Polypropylene +

DBDPE/Sb2O3/AF
Not specified Not specified ~15.5

Note: The provided TGA data is qualitative from graphical representations. "Solid

Acid/NOR116" refers to a formulation containing both components. "DBDPE/Sb2O3/AF" refers

to a formulation containing Decabromodiphenyl ethane, Antimony Trioxide, and Aramid Fibers.

Experimental Protocols
Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition characteristics of the material.

Methodology:

A small sample of the material (typically 5-10 mg) is placed in a high-purity alumina or

platinum pan.

The pan is placed on a sensitive microbalance within a furnace.

The sample is heated at a constant rate (e.g., 10 °C/min or 20 °C/min) over a defined

temperature range (e.g., 30 °C to 800 °C).

The atmosphere within the furnace is controlled, typically with a continuous flow of an inert

gas like nitrogen, to prevent oxidation.

The weight of the sample is continuously monitored and recorded as a function of

temperature.
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The resulting TGA curve plots the percentage of weight loss versus temperature. The

derivative of this curve (DTG) shows the rate of weight loss.

Limiting Oxygen Index (LOI) - ASTM D2863
Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion of a material.

Methodology:

A small, vertically oriented specimen of the material is placed in a glass chimney.

A mixture of oxygen and nitrogen is flowed upwards through the chimney.

The top edge of the specimen is ignited with a flame.

The oxygen concentration in the gas mixture is varied, and the burning behavior of the

specimen is observed.

The LOI is the minimum oxygen concentration, expressed as a volume percentage, at which

the flame is self-sustaining for a specified period or burns over a specified length of the

specimen.

UL-94 Vertical Burn Test
Objective: To assess the flammability of plastic materials in response to a small open flame.

Methodology:

A rectangular test specimen of a specified size is held vertically by its top end.

A burner producing a specified flame is placed under the lower end of the specimen for 10

seconds and then removed.

The duration of flaming after the first flame application is recorded.

As soon as flaming ceases, the flame is reapplied for another 10 seconds and then removed.

The duration of flaming and glowing after the second flame application is recorded.
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A piece of cotton is placed below the specimen to observe if any flaming drips ignite it.

The material is classified as V-0, V-1, or V-2 based on the flaming time, glowing time, and

whether dripping particles ignite the cotton. A V-0 classification indicates the highest level of

flame retardancy under this standard.
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Caption: Flame retardant mechanisms of NOR116 and traditional halogenated flame

retardants.
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Caption: General experimental workflow for comparing flame retardant performance.
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The selection between NOR116 and traditional halogenated flame retardants involves a trade-

off between performance, environmental and health considerations, and processing

characteristics.

NOR116 offers a halogen-free solution, which is increasingly demanded due to regulations and

consumer awareness. Its efficacy at low concentrations can be advantageous in preserving the

mechanical properties of the base polymer. Furthermore, its dual function as a UV and thermal

stabilizer can simplify formulation and potentially reduce costs.

Traditional Halogenated Flame Retardants, particularly when synergized with antimony trioxide,

are highly effective and have a long history of use. They can often achieve high flame

retardancy ratings like UL-94 V-0 at lower overall additive loadings compared to some halogen-

free systems. However, concerns about the release of corrosive and toxic smoke during

combustion, as well as the environmental persistence of some halogenated compounds, are

significant drawbacks.

Conclusion
Both NOR116 and traditional halogenated flame retardants offer effective means of imparting

flame retardancy to polypropylene. The choice of flame retardant should be based on a

comprehensive evaluation of the specific application's requirements, including the desired level

of flame retardancy, mechanical performance, regulatory compliance, and environmental

impact. For applications where halogen-free solutions are paramount and UV stability is also a

concern, NOR116 presents a compelling option. For applications demanding the highest levels

of flame retardancy where the use of halogens is permissible, traditional systems remain a

viable, high-performance choice. Further research providing direct, side-by-side comparative

data under identical conditions would be invaluable for making fully informed decisions.

To cite this document: BenchChem. [A Comparative Guide: NOR116 vs. Traditional
Halogenated Flame Retardants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143032#nor116-vs-traditional-halogenated-flame-
retardants]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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